Cas no 1804922-95-9 (2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804922-95-9
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4837687
• Update Time: 2025-10-28

2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-5-2-6(18-8(10,11)12)13-4(3-9)7(5)14(15)16/h2H,3H2,1H3
• InChI Key： FWKPQXWKGRRUCB-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C=C(N=1)OC(F)(F)F)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2

Additional information on 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine

Introduction to 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804922-95-9)

2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine, identified by its CAS number 1804922-95-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly the presence of fluorine and nitro substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The molecular structure of 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine incorporates several key functional groups that make it a valuable intermediate in the synthesis of biologically active agents. The fluoromethyl group at the 2-position introduces a degree of lipophilicity and electronic modulation, while the methoxy group at the 4-position provides further electronic influence. Additionally, the nitro group at the 3-position and the trifluoromethoxy group at the 6-position enhance the compound's reactivity and potential interactions with biological targets. These structural elements collectively contribute to the compound's versatility in medicinal chemistry applications.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine play a crucial role in modulating these properties, making it an attractive scaffold for drug discovery. Researchers have leveraged the unique electronic and steric effects of fluorine to develop novel therapeutic agents with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The nitro group, for instance, can be reduced to an amine, providing a pathway to introduce various amine-based pharmacophores. Similarly, the methoxy and trifluoromethoxy groups can undergo further functionalization, allowing for the creation of diverse derivatives with tailored biological activities. These synthetic possibilities have made 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine a cornerstone in many synthetic strategies aimed at developing new drugs.

The pharmaceutical industry has been particularly interested in compounds with pyridine cores due to their prevalence in approved drugs. Pyridines are found in numerous therapeutic classes, including antiviral agents, anticancer drugs, and central nervous system (CNS) therapeutics. The structural motif of 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine aligns well with these established pharmacophores, suggesting its potential utility in designing next-generation pharmaceuticals.

Recent studies have highlighted the importance of fluorinated pyridines in oncology research. Compounds containing such motifs have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The electron-withdrawing nature of the nitro group and the lipophilic influence of the fluoromethyl group contribute to strong binding interactions with these enzymes. Furthermore, the methoxy and trifluoromethoxy groups provide additional points for interaction with biological targets, enhancing overall potency and selectivity.

In addition to its applications in oncology, 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine has shown potential in other therapeutic areas. For instance, researchers have explored its derivatives as antiviral agents, leveraging the ability of fluorinated compounds to disrupt viral replication cycles. The unique electronic properties of this molecule make it an excellent candidate for designing inhibitors targeting viral proteases and polymerases.

The synthesis of 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine is another area where this compound stands out. The synthesis involves multi-step organic transformations that showcase advanced techniques in fluorination and nitration chemistry. These synthetic methodologies not only highlight the compound's complexity but also demonstrate its feasibility as a starting material for more intricate molecular architectures.

One notable aspect of this compound's synthesis is the use of fluorinating agents such as Selectfluor® or DAST (Diethylaminosulfur trifluoride). These reagents provide efficient access to fluoro-substituted pyridines under mild conditions, making them invaluable tools in modern synthetic chemistry. The ability to introduce multiple fluorine atoms at specific positions on the pyridine ring underscores the compound's versatility as a synthetic intermediate.

The role of computational chemistry in optimizing synthetic routes for 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal reaction conditions. These computational approaches have significantly reduced experimental trial-and-error processes, leading to more efficient and scalable syntheses.

In conclusion, 2-(Fluoromethyl)-4-methoxy-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804922-95-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an ideal scaffold for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play a significant role in future drug discovery efforts.